Cas no 206193-14-8 (6,7-Epoxy-4,5,9,13,14,20-hexahydroxy-1,15-daphnadien-3-one; (4β,5β,6α,7α,9α,13α,14α)-form, 14-O-(2E,4E-Pentadecadienoyl))

• Product Name: 6,7-Epoxy-4,5,9,13,14,20-hexahydroxy-1,15-daphnadien-3-one; (4β,5β,6α,7α,9α,13α,14α)-form, 14-O-(2E,4E-Pentadecadienoyl)
• CAS No: 206193-14-8
• MF: C₃₅H₅₂O₉
• MW: 616.781991958618
• CID: 6755252
• Update Time: 2024-03-03

6,7-Epoxy-4,5,9,13,14,20-hexahydroxy-1,15-daphnadien-3-one; (4β,5β,6α,7α,9α,13α,14α)-form, 14-O-(2E,4E-Pentadecadienoyl) Chemical and Physical Properties

Names and Identifiers

• (+)-Wikstroelide N
• 6,7-Epoxy-4,5,9,13,14,20-hexahydroxy-1,15-daphnadien-3-one; (4β,5β,6α,7α,9α,13α,14α)-form, 14-O-(2E,4E-Pentadecadienoyl)

• Inchi： 1S/C35H52O9/c1-6-7-8-9-10-11-12-13-14-15-16-17-18-26(37)43-29-27-30-33(21-36,44-30)31(39)35(42)25(19-23(4)28(35)38)34(27,41)24(5)20-32(29,40)22(2)3/h15-19,24-25,27,29-31,36,39-42H,2,6-14,20-21H2,1,3-5H3
• InChI Key： RRXYNHPLKDIRDY-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCC=CC=CC(OC1C(C(=C)C)(O)CC(C)C2(C1C1C(C(C3(C(=O)C(C)=CC32)O)O)(CO)O1)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 44
• XLogP3: 5.073

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Rhamnofolane and daphnane diterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Rhamnofolane and daphnane diterpenoids